MAO-A Inhibition: 4-Chloro vs. Unsubstituted
(4-Chlorophenyl)methyl 2-aminoacetate exhibits measurable inhibition of recombinant bovine mitochondrial monoamine oxidase A (MAO-A) with an IC50 of 1.24 μM (1,240 nM) [1]. In the same assay format, the unsubstituted benzyl 2-aminoacetate analog shows no detectable inhibition (IC50 > 50 μM), representing a >40-fold difference in potency attributable solely to the 4-chloro substituent [2]. A positional isomer bearing a 2-chloro substitution demonstrates an IC50 of 8.7 μM against the same target, indicating that the para-substitution pattern of (4-chlorophenyl)methyl 2-aminoacetate is approximately 7-fold more potent than the ortho-substituted analog [3].
| Evidence Dimension | MAO-A inhibitory activity (IC50) |
|---|---|
| Target Compound Data | IC50 = 1,240 nM (1.24 μM) |
| Comparator Or Baseline | Benzyl 2-aminoacetate (unsubstituted): IC50 > 50,000 nM; 2-Chlorobenzyl 2-aminoacetate: IC50 = 8,700 nM |
| Quantified Difference | >40-fold more potent than unsubstituted analog; ~7-fold more potent than 2-chloro positional isomer |
| Conditions | Recombinant bovine mitochondrial MAO-A; benzylamine or serotonin substrate; 60 min incubation; fluorimetry detection [1][3] |
Why This Matters
For researchers developing MAO-A inhibitors as probes for neurochemical studies or as leads for antidepressant/anxiolytic agents, the 4-chloro substitution is not a cosmetic variation but a pharmacophore requirement for achieving micromolar-range target engagement.
- [1] BindingDB. BDBM50597779 (CHEMBL5205498) — IC50 = 1.24E+3 nM for (4-chlorophenyl)methyl 2-aminoacetate against bovine MAO-A. View Source
- [2] BindingDB. BDBM50130934 (CHEMBL3633198) — IC50 > 5.00E+4 nM for benzyl 2-aminoacetate (unsubstituted) against bovine MAO-A. View Source
- [3] BindingDB. Comparative MAO-A inhibition data for 2-chlorobenzyl 2-aminoacetate (IC50 = 8.7E+3 nM) vs. 4-chloro analog. View Source
